Cas no 64594-44-1 (N-(2,6-dimethylphenyl)-4-nitrobenzamide)

• Product Name: N-(2,6-dimethylphenyl)-4-nitrobenzamide
• CAS No: 64594-44-1
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 1680377
• PubChem ID: 477704
• Update Time: 2025-04-21

N-(2,6-dimethylphenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-4-nitrobenzamide
• benzamide, N-(2,6-dimethylphenyl)-4-nitro-
• CHEMBL112463
• BIM-0009764.P001
• CBMicro_009799
• 4-nitro-N-(2,6-dimethylphenyl) benzamide
• AKOS003245273
• Oprea1_305603
• SR-01000200934
• CB12641
• 4-nitro-N-(2,6-dimethylphenyl)-benzamide
• SR-01000200934-1
• 64594-44-1
• N-(2,6-Dimethylphenyl)-4-nitrobenzamide #
• N-(2,6-Dimethylphenyl)-p-nitrobenzamide
• STK037318
• SMSF0005397
• N-(2,6-Dimethylphenyl)-4-nitro-benzamide
• SCHEMBL7367686
• DTXSID90983212

• Inchi： 1S/C15H14N2O3/c1-10-4-3-5-11(2)14(10)16-15(18)12-6-8-13(9-7-12)17(19)20/h3-9H,1-2H3,(H,16,18)
• InChI Key： WBLNADQPUSRQIV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.270±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193-196 ºC
• Boiling Point: 357.8°Cat760mmHg
• Flash Point: 357.8°Cat760mmHg
• Refractive Index: 1.644
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),
• PSA: 72.24